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Compound of Interest

Compound Name: Fructone

Cat. No.: B1293620

Essential Safety and Handling Guide for
Fructone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Fructone in a laboratory setting. By offering clear, procedural guidance, we aim to be your
preferred source for laboratory safety and chemical handling information, ensuring your work
can be conducted with the utmost safety and confidence.

Personal Protective Equipment (PPE)

When handling Fructone, a thorough risk assessment should be conducted. The following
personal protective equipment is recommended to minimize exposure and ensure safety.

Eye and Face Protection:

o Safety Glasses: Always wear safety glasses with side shields that conform to EN166 or
NIOSH standards.[1][2]

e Splash Goggles: For tasks with a higher risk of splashing, it is recommended to use splash
goggles.[3]

Skin Protection:
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e Gloves: Chemical-resistant gloves should be worn at all times.[1][2][3] Vinyl disposable
gloves are suitable for protection for up to 8 hours before piercing.[3] It is crucial to inspect
gloves for any damage before use and to use a proper glove removal technique to avoid skin
contact.[1]

o Lab Coat: A standard lab coat is recommended to protect against accidental splashes.[3] For
more extensive handling, impervious clothing should be considered.[1][2]

Respiratory Protection:

o Ventilation: Work in a well-ventilated area. Good general ventilation is typically sufficient.[3] If
ventilation is inadequate, or for nuisance exposures, a P95 (US) or P1 (EU EN 143) particle
respirator may be used.[1][4]

o Respirator Cartridges: For higher-level protection, type OV/AG/P99 (US) or ABEK-P2 (EU
EN 143) respirator cartridges are recommended.[1][4]

Quantitative Data for Fructone

The following table summarizes key quantitative data for Fructone, providing a quick reference
for its physical, chemical, and toxicological properties.
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Property Value Reference
Chemical Formula CsH1404 215161 71[8]
Molecular Weight 174.19 g/mol [8]
CAS Number 6413-10-1 [21[5][9]
Appearance Colorless liquid [41191[10]
Odor Strong, fruity, apple-like [6][7][10]
Boiling Point 212 °C (1 atm) 9]
Flash Point 92 °C (Closed Cup) 9]
Density 1.08 g/mL (at 20°C) [9]
Refractive Index 1.430 - 1.434 (at 20°C)
Solubility SparseI)-/ soluble in water; ]

soluble in alcohol.
Oral LD50 (Rat) >5 g/kg [11]
Dermal LD50 (Rat) >5 g/kg [11]
NOAEL (Repeated Dose, Rat) 333 mg/kg/day [11]

Experimental Protocols

Acute Oral Toxicity (LD50)

The oral LD50 value for Fructone in rats was determined to be greater than 5 g/kg.[11] This

“limit test" is a common initial step in assessing acute toxicity. The general procedure for a limit

test is as follows:

o Animal Selection: Healthy, young adult rats of a single sex are typically used.[12]

o Fasting: Animals are fasted overnight prior to dosing to ensure the substance is absorbed.

[13]
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e Dosing: A single high dose of the test substance (e.g., 5 g/kg body weight) is administered
orally via gavage.[14]

» Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
up to 14 days.[13][14]

e Conclusion: If no mortality is observed, the LD50 is determined to be greater than the tested
dose.[14]

Combined Repeated Dose Toxicity with the Reproduction/Developmental Toxicity Screening
Test (OECD 422)

The No Observed Adverse Effect Level (NOAEL) for Fructone was determined from a study

following a protocol similar to OECD Guideline 422.[11] This test provides information on the

effects of repeated exposure on general toxicity and reproductive performance. A generalized
methodology is:

Animal Groups: At least three groups of male and female rats are given daily doses of the
test substance, with a control group receiving a placebo.[9][15]

e Dosing Period: Males are dosed for a minimum of four weeks, and females are dosed
throughout the study (approximately 54-63 days).[9][15]

o Mating: After the initial dosing period, animals are mated.[15]

o Observations: Throughout the study, animals are observed for clinical signs of toxicity, and
their body weight and food consumption are monitored. Offspring are also examined.[15]

» Necropsy and Histopathology: At the end of the study, all animals are euthanized, and a
detailed examination of their organs and tissues is performed.[9][15]

» NOAEL Determination: The NOAEL is the highest dose level at which no adverse effects are
observed.[16]

Safe Handling and Disposal Workflow

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of Fructone.
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Preparation

Conduct Risk Assessment

:

Gather Required PPE:
- Safety Glasses/Goggles
- Chemical-Resistant Gloves
- Lab Coat

Storage

Keep Away from Heat and Store in a Cool, Dry, and
Ignition Sources Well-Ventilated Place

Proceed to Handling /Retrieve for Use
ndling

Dispense Fructone in a
Well-Ventilated Area

Ensure Proper Ventilation

Store After Use

Prevent Contact with
Skin and Eyes

/

Keep Container Tightly Closed
When Not in Use

Avoid Inhalation of Vapors

nd of Use/Experiment

Disposal

Dispose of Waste in Accordance
with Local, State, and Federal Regulations

VAN

Contaminated PPE Should be
Disposed of as Chemical Waste

Do Not Dispose of Down the Drain

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fructone.
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Emergency Response for Fructone Spill

In the event of a Fructone spill, follow the steps outlined in the diagram below to ensure a safe
and effective response.

Initial Response

Evacuate the Immediate Area | ... ... ..

FirstAid _
/ A A 4 A

Alert Others and the Skin Contact: Eye Contact: Inhalation: Ingestion:
Laboratory Supervisor Wash with Soap and Water Rinse with Water for 15 mins Move to Fresh Air Seek Medical Attention

;

If Safe, Remove Ignition Sources

Proceed to Cleanup

Containme;; & Cleanup

Wear Appropriate PPE:
- Respirator (if needed)
- Chemical-Resistant Gloves
- Safety Goggles
- Lab Coat/Coveralls

A

Contain the Spill with
Inert Absorbent Material
(e.g., Sand, Vermiculite)

Y

Carefully Collect Absorbed Material
into a Labeled Waste Container

Y

Clean the Spill Area with
Soap and Water

After Cleanup

DisE ;Jsal

Dispose of the Waste Container
and Contaminated PPE as
Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response plan for a Fructone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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